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Compound of Interest

Compound Name: 3-Methyl-3-buten-1-OL

Cat. No.: B123568 Get Quote

An in-depth technical guide on the structural isomers of 3-methyl-3-buten-1-ol, a key building

block in organic synthesis, is presented for researchers, scientists, and drug development

professionals. This document provides a comprehensive overview of its isomer classes,

supported by quantitative data, experimental protocols, and logical diagrams to facilitate

understanding and application.

Introduction to Isomerism of C₅H₁₀O
3-Methyl-3-buten-1-ol, also known as isoprenol, is an organic compound with the molecular

formula C₅H₁₀O. This formula corresponds to a degree of unsaturation of one, indicating the

presence of either a double bond or a ring structure within its isomers. The structural diversity

of C₅H₁₀O is vast, encompassing a wide range of functional groups and carbon skeletons.

These isomers can be broadly categorized into acyclic and cyclic structures, including

unsaturated alcohols, saturated aldehydes and ketones, cyclic ethers, and cyclic alcohols.

Each isomer possesses unique physical, chemical, and spectroscopic properties, influencing its

reactivity and potential applications in fields such as fragrance development, polymer

chemistry, and pharmaceutical synthesis. A logical classification of these isomers is essential

for systematic study and selection for specific synthetic targets.

Logical Classification of C₅H₁₀O Isomers
The structural isomers of C₅H₁₀O can be systematically categorized based on their functional

group and carbon framework. This classification provides a clear overview of the molecular

diversity stemming from a single chemical formula.
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Structural Isomers of C₅H₁₀O

Acyclic Isomers

Cyclic Isomers

C₅H₁₀O

Unsaturated Alcohols
(e.g., Prenol, Isoprenol)

 Acyclic
Saturated Aldehydes

(e.g., Pentanal)

Saturated Ketones
(e.g., 2-Pentanone)

Cyclic Alcohols
(e.g., Cyclopentanol)

 Cyclic

Cyclic Ethers
(e.g., Tetrahydropyran)
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Isomerization of Isoprenol to Prenol

Start: Isoprenol in Solvent

Add Acid Catalyst
(e.g., p-TsOH)

Heat to Reflux
(Monitor by TLC/GC)

Quench Reaction
(e.g., NaHCO₃ solution)

Extract with Organic Solvent
(e.g., Diethyl Ether)

Dry Organic Layer
(e.g., MgSO₄)

Concentrate in vacuo

Purify by Distillation

End: Pure Prenol
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Simplified Isoprenoid Biosynthesis Pathway

Downstream Products

Prenol
(3-Methyl-2-buten-1-ol)

Phosphorylation

DMAPP

Geranyl PP (C10)

IPP

Farnesyl PP (C15)

Terpenes

Geranylgeranyl PP (C20)

SteroidsCarotenoids
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b123568?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

